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Compound of Interest

Compound Name:
3-(Acryloyloxy)-2-hydroxypropyl

methacrylate

Cat. No.: B158976 Get Quote

Essential Safety and Handling Guide for 3-
(Acryloyloxy)-2-hydroxypropyl Methacrylate
This guide provides critical safety and logistical information for the handling and disposal of 3-
(Acryloyloxy)-2-hydroxypropyl methacrylate (CAS No. 1709-71-3), tailored for researchers,

scientists, and professionals in drug development. Adherence to these procedures is vital for

ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
3-(Acryloyloxy)-2-hydroxypropyl methacrylate is a chemical that poses several health risks.

It is known to cause serious eye damage, skin irritation, and may lead to an allergic skin

reaction[1][2]. Therefore, the use of appropriate personal protective equipment is mandatory to

prevent exposure.

Summary of Required Personal Protective Equipment:
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PPE Category Specification Rationale

Eye and Face Protection
Full face shield or indirect

vented chemical goggles.[1][3]

To protect against splashes

and vapors that can cause

serious eye damage. Contact

lenses should not be worn

when handling this chemical.

[3]

Hand Protection

Chemical-resistant gloves

(e.g., tested to EN 374 in

Europe or F739 in the US).[3]

To prevent skin contact, which

can cause irritation and allergic

reactions.

Skin and Body Protection
Protective clothing to avoid all

possible skin contact.[3]

To protect against accidental

spills and splashes.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate organic

vapor cartridge (e.g., type

ABEK (EN14387)) is

recommended if ventilation is

inadequate or for spill

response.

To prevent inhalation of

vapors, which can be harmful.

Operational Plan for Safe Handling
A systematic approach to handling 3-(Acryloyloxy)-2-hydroxypropyl methacrylate is crucial

to minimize risks. The following workflow outlines the key steps from preparation to disposal.
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Preparation

Handling

Post-Handling & Spill Response

Disposal
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Handle Chemical

Decontaminate Work Surfaces Address Spills Immediately

Dispose of Waste
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Safe handling workflow for 3-(Acryloyloxy)-2-hydroxypropyl methacrylate.

Experimental Protocols: Step-by-Step Guidance
Preparation:

Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 3-(Acryloyloxy)-2-hydroxypropyl methacrylate.
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Personal Protective Equipment (PPE): Equip yourself with the mandatory PPE as detailed in

the table above.

Ventilation: Ensure you are working in a well-ventilated area, such as a chemical fume hood,

to minimize vapor inhalation.[3] Eyewash stations and safety showers should be readily

accessible.[4]

Handling:

Avoid Contact: Do not allow the chemical to come into contact with your eyes, skin, or

clothing.[4]

Prevent Inhalation: Do not breathe the dust, fume, gas, mist, vapors, or spray.[1]

Eating and Drinking: Do not eat, drink, or smoke in the area where the chemical is handled.

[3]

Hand Washing: Always wash your hands thoroughly with soap and water after handling the

chemical.[3]

Storage:

Container: Keep the container securely sealed when not in use.[3]

Conditions: Store in a cool, dry, well-ventilated area away from heat, sparks, open flames,

and strong oxidizing agents.[3][4] The recommended storage temperature is 2-8°C.[5]

Incompatible Materials: Store away from incompatible materials such as strong oxidizing

agents.[4]

Disposal Plan
Proper disposal of 3-(Acryloyloxy)-2-hydroxypropyl methacrylate and any contaminated

materials is essential to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection:
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Collect all waste, including unused chemical and contaminated materials (e.g., gloves,

absorbent pads), in a designated, properly labeled, and sealed container.

Disposal Procedure:

Dispose of the contents and container in accordance with all applicable local, regional,

national, and international regulations.[1] Do not dispose of it with household garbage or

allow it to reach the sewage system.[6]

Spill Response:

Evacuate: Evacuate the area in the event of a large spill.

Ventilate: For large spills or spills in confined spaces, provide mechanical ventilation to

disperse vapors.[1]

Containment: For larger spills, build dikes to prevent entry into sewer systems or bodies of

water.[1]

Absorption: Soak up the spill with an inert absorbent material (e.g., sand, earth, vermiculite).

[3][4]

Collection: Place the absorbed material into a suitable, closed container for disposal.[4]

Quantitative Data Summary
Property Value

Molecular Weight 214.22 g/mol [7]

Density 1.14 g/mL at 25 °C[5]

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index n20/D 1.473[5]

Storage Temperature 2-8°C[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. multimedia.3m.com [multimedia.3m.com]

2. 1-(Acryloyloxy)-3-(methacryloyloxy)-2-propanol (stabilized with MEHQ) | C10H14O5 | CID
5062351 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. datasheets.scbt.com [datasheets.scbt.com]

4. fishersci.com [fishersci.com]

5. 3-(ACRYLOYLOXY)-2-HYDROXYPROPYL METHACRYLATE｜1709-71-3｜lookchem
[lookchem.com]

6. bg.cpachem.com [bg.cpachem.com]

7. 3-(ACRYLOYLOXY)-2-HYDROXYPROPYL METHACRYLATE | 1709-71-3
[chemicalbook.com]

To cite this document: BenchChem. [Personal protective equipment for handling 3-
(Acryloyloxy)-2-hydroxypropyl methacrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158976#personal-protective-equipment-for-handling-
3-acryloyloxy-2-hydroxypropyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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